Idpm-C5MI

• CAS RN: 144674-69-1
• Molecular Formula: C18H25NO6
• Molecular Weight: 351.4 g/mol
• IUPAC Name: [4-(2,5-dioxopyrrol-3-yl)-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-6-yl]methyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C18H25NO6/c1-17(2,3)16(22)23-8-9-6-10(11-7-12(20)19-15(11)21)14-13(9)24-18(4,5)25-14/h7,9-10,13-14H,6,8H2,1-5H3,(H,19,20,21)
• InChI Key: OZQICAGSQGGRMG-UHFFFAOYSA-N
• SMILES: CC1(OC2C(CC(C2O1)C3=CC(=O)NC3=O)COC(=O)C(C)(C)C)C
• synonyms: 3-(2,3-(isopropylidenedioxy)-4-(pivaloxymethyl)cyclopentyl)maleimide; IDPM-C5MI

Description

Idpm-C5MI is a novel compound that has gained attention in recent years due to its potential therapeutic applications. It is a synthetic compound that belongs to the class of indole derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of Idpm-C5MI is not fully understood. However, it has been suggested that the compound exerts its biological activities through the modulation of various signaling pathways. It has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been shown to activate the Nrf2 pathway, which regulates the expression of antioxidant genes.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase. In animal models, this compound has been shown to reduce the severity of arthritis and colitis.

Advantages and Limitations for Lab Experiments

One of the main advantages of Idpm-C5MI is its broad range of biological activities. It has been found to exhibit anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising compound for the development of new therapeutics. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of Idpm-C5MI. One area of research is the development of new formulations that can improve the solubility and bioavailability of the compound. Another area of research is the study of the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, arthritis, and colitis. Additionally, the study of the mechanism of action of this compound could provide insights into the development of new drugs that target the NF-κB and Nrf2 pathways.

Synthesis Methods

The synthesis of Idpm-C5MI involves the reaction of indole-3-acetaldehyde with 2-chloro-N-(4-methoxyphenyl) acetamide in the presence of a base. The reaction proceeds through a Mannich-type reaction, resulting in the formation of this compound. The compound can be obtained in good yield and high purity using this method.

Scientific Research Applications

Idpm-C5MI has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. The compound has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. It has also been found to reduce inflammation in animal models of arthritis and colitis.